![molecular formula C9H14ClNO4S B6267465 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride CAS No. 1864013-96-6](/img/no-structure.png)
2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride
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Description
This compound contains a thiomorpholine ring, which is a six-membered ring with four carbon atoms, one nitrogen atom, and one sulfur atom . It also has a prop-2-yn-1-yl group, which is a three-carbon chain with a triple bond between the first and second carbon atoms . The compound also contains an acetic acid group, which consists of a two-carbon chain ending in a carboxylic acid (COOH) group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triple bond in the prop-2-yn-1-yl group could introduce some rigidity into the molecule, while the thiomorpholine ring could provide some flexibility .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups it contains. The acetic acid group could participate in acid-base reactions, while the triple bond in the prop-2-yn-1-yl group could potentially undergo addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could enhance its solubility in polar solvents .Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride' involves the reaction of propargyl bromide with thiomorpholine-3-thione to form 4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-3-thiol. This intermediate is then oxidized to form 1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-3-one, which is subsequently reacted with chloroacetic acid to form the final product, 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride.", "Starting Materials": [ "Propargyl bromide", "Thiomorpholine-3-thione", "Chloroacetic acid" ], "Reaction": [ "Step 1: Propargyl bromide is reacted with thiomorpholine-3-thione in the presence of a base such as potassium carbonate to form 4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-3-thiol.", "Step 2: The thiol intermediate is then oxidized using an oxidizing agent such as hydrogen peroxide or m-chloroperbenzoic acid to form 1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-3-one.", "Step 3: The final step involves the reaction of 1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-3-one with chloroacetic acid in the presence of a base such as sodium hydroxide to form the desired product, 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride." ] } | |
1864013-96-6 | |
Molecular Formula |
C9H14ClNO4S |
Molecular Weight |
267.7 |
Purity |
95 |
Origin of Product |
United States |
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